Cas no 13391-39-4 (1-Chloro-3-(chloro(phenyl)methyl)benzene)

• Product Name: 1-Chloro-3-(chloro(phenyl)methyl)benzene
• CAS No: 13391-39-4
• MF: C₁₃H₁₀Cl₂
• MW: 237.12450170517
• CID: 216587
• PubChem ID: 83400
• Update Time: 2025-04-19

1-Chloro-3-(chloro(phenyl)methyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-3-(chlorophenylmethyl)-
• 1-Chloro-3-(chlorophenylmethyl)benzene
• 1-chloro-3-[chloro(phenyl)methyl]benzene
• Einecs 236-470-0
• NS00054333
• FCSFSWLSKOMQFX-UHFFFAOYSA-N
• 1-chloro-3-(chloro(phenyl)methyl)benzene
• SCHEMBL15536895
• DTXSID80928339
• FT-0759220
• 13391-39-4
• 1-Chloro-3-(chloro(phenyl)methyl)benzene

• Inchi： 1S/C13H10Cl2/c14-12-8-4-7-11(9-12)13(15)10-5-2-1-3-6-10/h1-9,13H
• InChI Key： FCSFSWLSKOMQFX-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1)C1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 236.0161
• Monoisotopic Mass: 236.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.229
• Boiling Point: 319.8°C at 760 mmHg
• Flash Point: 140°C
• Refractive Index: 1.592
• PSA: 0